(3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-2-methyl-4-nitroaniline
• InChI: InChI=1S/C17H20N2O4/c1-4-23-17-10-13(5-8-16(17)22-3)11-18-15-7-6-14(19(20)21)9-12(15)2/h5-10,18H,4,11H2,1-3H3
• InChI Key: NEPPJBOTHFKHIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C)OC
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

(3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine, also known as EMBNMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine is not fully understood, but it is believed to act as an inhibitor of certain enzymes involved in cellular processes. Specifically, (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been shown to inhibit the activity of tyrosine kinases, which play a key role in the regulation of cell growth and division.
Biochemical and Physiological Effects:
(3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been shown to have a number of biochemical and physiological effects, including inhibition of cell growth and division, induction of apoptosis (programmed cell death), and modulation of the immune system. These effects make (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine a promising candidate for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine in lab experiments is its relatively simple synthesis method. Additionally, its unique chemical structure makes it a useful building block for the synthesis of novel materials. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects in different experimental settings.

Future Directions

Future research directions related to (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine include further investigation of its mechanism of action, development of more efficient synthesis methods, and exploration of its potential applications in various fields. Additionally, (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine derivatives with modified chemical structures could be synthesized and tested for their potential as drug candidates or materials building blocks.

Synthesis Methods

(3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine can be synthesized using a multi-step process involving the reaction of 3-ethoxy-4-methoxybenzaldehyde with 2-methyl-4-nitroaniline in the presence of a base. The resulting intermediate is then reduced and further reacted with a coupling agent to form the final product.

Scientific Research Applications

(3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In materials science, (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, (3-ethoxy-4-methoxybenzyl)(2-methyl-4-nitrophenyl)amine has been studied as a potential pollutant and its effects on the environment.